Cas no 312325-71-6 (2-(6-fluoropyridin-2-yl)acetonitrile)

• Product Name: 2-(6-fluoropyridin-2-yl)acetonitrile
• CAS No: 312325-71-6
• MF: C₇H₅FN₂
• MW: 136.126404523849
• MDL: MFCD09924020
• CID: 300752
• PubChem ID: 45079656
• Update Time: 2025-06-26

2-(6-fluoropyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-Pyridineacetonitrile
• (6-FLUOROPYRIDIN-2-YL)ACETONITRILE
• 2-(6-FLUOROPYRIDIN-2-YL)ACETONITRILE
• 2-Pyridineacetonitrile,6-fluoro-
• 2-FLUOROPYRIDINE-6-ACETONITRILE
• AB55154
• AK120000
• W13471
• MFCD09924020
• AKOS006314367
• EN300-84454
• CS-0217774
• AS-63308
• 2-Pyridineacetonitrile,6-fluoro-(9CI)
• DTXSID50663760
• 312325-71-6
• DB-346212
• 2-(6-fluoropyridin-2-yl)acetonitrile

• MDL： MFCD09924020
• Inchi： 1S/C7H5FN2/c8-7-3-1-2-6(10-7)4-5-9/h1-3H,4H2
• InChI Key： MVFWEETVHOUHOK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC#N)=N1

Computed Properties

• Exact Mass: 136.04375
• Monoisotopic Mass: 136.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7A^2
• XLogP3: 1

Experimental Properties

• PSA: 36.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-(6-fluoropyridin-2-yl)acetonitrile

Recent Advances in the Application of 2-(6-Fluoropyridin-2-yl)acetonitrile (CAS: 312325-71-6) in Chemical Biology and Pharmaceutical Research

2-(6-Fluoropyridin-2-yl)acetonitrile (CAS: 312325-71-6) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its versatility as a building block for the construction of heterocyclic scaffolds with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, pharmacological relevance, and recent advancements in its application.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of 2-(6-fluoropyridin-2-yl)acetonitrile in the synthesis of potent kinase inhibitors. The researchers developed a novel series of pyridine-based compounds showing remarkable selectivity for specific kinase targets involved in inflammatory pathways. The fluoropyridine moiety, introduced via this precursor, was found to significantly enhance both the binding affinity and metabolic stability of the final compounds, with several candidates advancing to preclinical evaluation.

In the field of antimicrobial drug development, a recent patent application (WO202318765) disclosed innovative synthetic routes utilizing 312325-71-6 as a starting material for novel quinolone derivatives. These compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, with particular efficacy against Gram-positive pathogens. The presence of the fluoropyridine group was crucial for maintaining antibacterial potency while reducing cytotoxicity, suggesting important structure-activity relationships worth further exploration.

Analytical chemistry advancements have also benefited from applications of this compound. A 2024 publication in Analytical Chemistry described a new mass spectrometry labeling technique using 2-(6-fluoropyridin-2-yl)acetonitrile derivatives for enhanced detection of low-abundance metabolites in complex biological samples. The fluoropyridine tag improved ionization efficiency and provided characteristic fragmentation patterns that facilitated metabolite identification in proteomic studies.

From a synthetic chemistry perspective, recent work has focused on developing more sustainable production methods for 312325-71-6. A green chemistry approach published in ACS Sustainable Chemistry & Engineering achieved an 85% yield reduction in organic solvent usage while maintaining high purity standards. This advancement addresses growing concerns about the environmental impact of pharmaceutical manufacturing processes.

The compound's potential in CNS drug discovery was further highlighted by a Nature Communications study demonstrating its utility in creating blood-brain barrier permeable analogs of existing neuroprotective agents. Structural modifications incorporating the fluoropyridine-acetonitrile motif resulted in improved pharmacokinetic profiles without compromising therapeutic efficacy in animal models of neurodegenerative diseases.

Ongoing research continues to explore new applications for 2-(6-fluoropyridin-2-yl)acetonitrile, with particular interest in its use for developing targeted protein degraders (PROTACs) and covalent inhibitors. The compound's unique electronic properties and synthetic flexibility make it particularly suitable for these emerging therapeutic modalities. As these investigations progress, we anticipate seeing additional clinical candidates derived from this versatile building block entering development pipelines in the coming years.